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Compound of Interest

Compound Name:
4-(3,5-Dimethylphenyl)-2-

hydroxypyridine

CAS No.: 1261940-80-0

Cat. No.: B6366005

Get Quote

Executive Summary: Immediate Action Card
Status: Non-RCRA Listed (typically), but treated as Hazardous Organic Waste due to

environmental persistence and potential aquatic toxicity.
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Waste Stream Immediate Action Container Labeling

Solid Waste

Collect in a dedicated solid

waste container (HDPE or

amber glass).

"Hazardous Waste - Solid

Organic - Irritant"

Liquid Waste

Dissolve in a combustible

solvent (e.g., Ethanol,

Acetone) if not already in

solution. Segregate as Non-

Halogenated.

"Hazardous Waste -

Flammable Solvents - Pyridine

Derivative"

Spill Cleanup

Dry: Sweep carefully (avoid

dust). Wet: Absorb with

vermiculite/sand.

"Spill Debris - Hazardous"

Chemical Profile & Hazard Assessment
To dispose of this compound safely, you must understand its behavior in solution. 4-(3,5-
Dimethylphenyl)-2-hydroxypyridine exhibits lactam-lactim tautomerism. While often named

as a "hydroxypyridine" (lactim), it predominantly exists as the 2-pyridone (lactam) tautomer in

the solid state and in polar solvents.

Implication for Disposal: The pyridone form is stable and polar. It does not degrade easily in

standard aqueous waste streams, necessitating high-temperature incineration to break the

aromatic heterocycle.

Physical State: Khaki to grey/brown crystalline powder.

Solubility: Soluble in water and polar organic solvents (DMSO, Methanol).

Hazards:

H315/H319: Causes skin and serious eye irritation.[1][2][3][4][5][6][7][8]

H335: May cause respiratory irritation (dust inhalation).[2]
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Aquatic Toxicity: Pyridine derivatives are generally considered harmful to aquatic life; do

not release to sewer systems.

Waste Characterization & Segregation
Proper segregation prevents cross-reactivity and ensures compliance with incineration

protocols.

Decision Logic for Waste Classification
RCRA Status: This specific CAS is not P-listed or U-listed by the US EPA.[9] However, it

must be characterized by the generator. If mixed with flammable solvents, it carries the D001

(Ignitability) code.

Halogen Content: Unless synthesized with halogenated solvents (DCM, Chloroform), this

compound is Non-Halogenated.

DOT Visualization: Waste Segregation Workflow
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Waste Generation Source

Determine Physical State

Solid Waste
(Powder, Contaminated PPE)

Liquid Waste
(Mother Liquor, Rinsate)

Final Disposal:
High-Temp Incineration

 Pack in HDPE Drum

Solvent Composition?

Stream A: Non-Halogenated
Organic Solvents

(Acetone, EtOH, MeOH)

 No Halogens

Stream B: Halogenated
Organic Solvents

(DCM, Chloroform)

 Contains Halogens

Stream C: Aqueous Solution
(>5% Organic Content)

 Water Based

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-(3,5-Dimethylphenyl)-2-hydroxypyridine waste

streams to ensure compatibility with incinerator feedstocks.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Debris)
Applicability: Expired chemicals, weighing paper, contaminated gloves, spill debris.
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Containment: Place waste in a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid

glass for solids to prevent breakage during compaction.

Labeling: Affix a hazardous waste label.

Constituents: "4-(3,5-Dimethylphenyl)-2-hydroxypyridine, solid debris."

Hazard Checkbox: Irritant.[6][10]

Storage: Keep container closed when not in use. Store in a cool, dry area away from

oxidizers.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors from recrystallization or synthesis.

Solvent Compatibility Check: Ensure the solvent carrier is compatible with the waste carboy.

Preferred: Polyethylene carboys (Nalgene) for general organics.

Dissolution: If the compound has precipitated, attempt to re-dissolve it with a small amount of

Acetone or Methanol to prevent sludge formation at the bottom of the container, which

complicates incineration.

Transfer: Use a funnel to prevent drips. Fill containers only to 90% capacity to allow for

thermal expansion.

PH Check: If the solution is aqueous, check pH. If pH < 2 or > 12.5, neutralize to pH 5–9

before adding to the organic waste stream to prevent container degradation.

Spill Response Procedures
Safety First: Wear nitrile gloves, safety goggles, and a lab coat. If dust generation is likely, use

an N95 respirator.

DOT Visualization: Spill Response Logic
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Spill Detected Assess Size & State

Dry Powder Spill

Liquid/Solution Spill

Dampen with wet paper towel
to suppress dust, then scoop

Cover with absorbent
(Vermiculite/Sand)

Double Bag Waste
Label as Hazardous

Clean Surface with
Soap & Water

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safely managing spills to minimize exposure and

contamination.

Regulatory & Technical Reference Data
Parameter Data Source

CAS Number 16867-04-2 ChemicalBook [1]

Molecular Formula C₁₃H₁₃NO PubChem [2]

Melting Point ~245 °C (decomposition) ChemicalBook [1]

Solubility
Soluble in water, DMSO,

Methanol
ChemicalBook [1]

EPA Waste Code

Not Listed (Characterize as

D001 if flammable solvent

used)

EPA 40 CFR 261 [3]

Incineration Temp
> 850 °C (Required for pyridine

ring destruction)
Prudent Practices [4]

Why Incineration?
Biological wastewater treatment plants often struggle to degrade pyridine rings efficiently due to

their aromatic stability and antimicrobial properties. High-temperature incineration equipped

with a scrubber is the only validated method to fully mineralize the nitrogenous heterocycle into

harmless N₂ and CO₂, preventing environmental accumulation.

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b6366005/docs?utm_src=pdf-body-img#operational-disposal-guide-4-3-5-dimethylphenyl-2-hydroxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6366005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (2026). PubChem Compound Summary for

CID 46316738, 4-(3,5-Dimethylphenyl)pyridine (Structural Analog). Retrieved March 6, 2026,

from [Link]

U.S. Environmental Protection Agency. (2025).[3][5][7][10][11][12][13] Resource

Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261. Retrieved

March 6, 2026, from [Link]

National Research Council. (2011).[4] Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards. National Academies Press. Retrieved March 6, 2026,

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxypyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6366005/docs#operational-disposal-guide-4-3-5-
dimethylphenyl-2-hydroxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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